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Introduction: Leveraging ANTAQ Data for Maritime
Insights
The Brazilian National Waterway Transportation Agency (ANTAQ) is the regulatory body for

Brazil's waterway transport sector.[1] ANTAQ provides comprehensive public datasets on

cargo and passenger movements, port terminal information, and company performance

through its Open Data Portal.[2][3] These datasets, particularly the Waterway Statistics

(Estatístico Aquaviário), offer granular, monthly updated information on cargo handling in

Brazilian ports, dating back to 2010.[1]

This resource is invaluable for researchers and professionals seeking to map and analyze

maritime trade routes, understand commodity flows, assess port performance, and model

logistical networks connected to Brazil, a major global hub for commodities like iron ore,

soybeans, and corn.[4][5]

Potential Applications:

Trade Flow Analysis: Mapping the primary routes for key exports and imports.

Port Performance Benchmarking: Comparing cargo throughput and growth rates across

different Brazilian ports.[6][7]
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Commodity Logistics Analysis: Tracking the volume and seasonality of specific commodity

shipments.[8]

Infrastructure & Investment Planning: Identifying bottlenecks and opportunities in the national

logistics chain.

Market Intelligence: Monitoring shifts in trade patterns and the market share of different

terminals.

Protocols for Data Handling and Analysis
This section details the step-by-step methodology for acquiring, processing, and analyzing

ANTAQ's maritime data to generate actionable insights into trade routes.

Protocol: Data Acquisition from ANTAQ's Portal
Navigate to the ANTAQ Data Portal: Access the official Brazilian government portal for

ANTAQ's open data. The primary source is the "Estatístico Aquaviário" section.[1]

Locate the Data Download Section: Find the historical database download link, which

provides data in a structured format (typically CSV or similar).[3]

Select the Desired Datasets: ANTAQ provides various datasets. For trade route analysis, the

most relevant files are those detailing cargo movement ("movimentação de carga"). These

files typically contain dimensions such as:

Port of Origin / Destination

Type of Cargo (e.g., Solid Bulk, Liquid Bulk, Containerized)

Specific Commodity (e.g., "Minério de Ferro," "Soja," "Milho")

Cargo Tonnage (Weight in tons)

Direction of Flow (Export, Import, Cabotage)

Year and Month
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Download the Data: Download the selected files for the desired time period. The data is often

provided in large, yearly files that may require appropriate software (e.g., Python with

Pandas, R) for efficient handling.

Protocol: Data Preprocessing and Cleaning
Load the Data: Import the downloaded CSV files into a data analysis environment.

Standardize Port Names: Port and terminal names may have variations. Create a

standardized list of ports to ensure accurate aggregation (e.g., "Complexo Portuário de

Santos" should be treated as a single entity).

Translate and Standardize Cargo Descriptions: Cargo descriptions are in Portuguese.

Translate them to a common language if necessary and group related sub-categories into

broader categories for high-level analysis (e.g., group different types of soy products under

"Soy Complex").

Handle Missing or Inconsistent Data: Check for null values in critical columns like tonnage,

origin, and destination. Develop a strategy for handling them, such as removal or imputation,

depending on the context.

Data Type Conversion: Ensure numerical columns (e.g., tonnage) are in a numeric format

and date columns are converted to datetime objects for time-series analysis.

Protocol: Maritime Route and Flow Analysis
Create Origin-Destination (OD) Pairs: For each shipment record, create a unique identifier

for the trade route by combining the port of origin and the port of destination (e.g., "Porto de

Santos - Port of Shanghai").

Aggregate Cargo Volumes: Group the data by the OD pairs, cargo type, and time period

(e.g., monthly, quarterly, annually). Sum the total tonnage for each group to quantify the flow

along each route.

Identify Top Trade Routes: Rank the aggregated OD pairs by total tonnage to identify the

most significant maritime trade routes for specific commodities or overall trade.
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Time-Series Analysis: Analyze the aggregated data over time to identify trends, seasonality,

and significant shifts in trade volumes. For example, plot the monthly export volume of corn

from the Port of Santos to understand seasonal peaks.

Data Presentation: Summary Tables
Quantitative data from the analysis should be summarized in clear, structured tables for

comparison and reporting.

Table 1: Top 5 Brazilian Export Routes by Cargo Volume (Hypothetical Data for Jan-Aug 2025)

Rank Origin Port
Destination
Region

Primary Cargo
Total Volume
(Million Tons)

1
Ponta da
Madeira

Asia Iron Ore 110.4

2 Santos Asia Soybeans 45.2

3 Itaguaí Europe Iron Ore 38.5

4 Paranaguá Asia Corn 25.1

| 5 | Santos | North America | Coffee & Sugar | 15.8 |

Table 2: Monthly Container Throughput Comparison (Hypothetical Data for 2025)

Port
Jan-Aug 2024
(TEUs)

Jan-Aug 2025
(TEUs)

Year-over-Year
Growth

National Rank
(2025)

Santos 1,250,000 1,380,000 +10.4% 1

Itapoá 422,700 545,304 +29.0% 3

| Paranaguá | 390,500 | 415,000 | +6.3% | 4 |
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Diagrams created using the DOT language provide a clear visual representation of the data

processing and analysis workflow.
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1. Data Acquisition

2. Data Preprocessing

3. Analysis & Mapping

4. Output Generation

ANTAQ Open Data Portal
(Estatístico Aquaviário)

Download Raw Data
(CSV Files)

Select & Export

Load Data
(e.g., Python/Pandas)

Clean & Standardize
(Ports, Cargo, Dates)

Aggregate by Route
(Origin-Destination Pairs)

Quantify & Rank
(Volume, Trends)

Map Trade Routes
(Geospatial Tools)

Summary TablesAnalytical Reports

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Transformation Logic

Raw ANTAQ Dataset
(Multiple Files)

Standardize Port Names

Input

Categorize Cargo Types

Input

Format Date/Time Fields

Input

Validate Tonnage Data

Input

Clean, Unified Dataset

Output Output Output Output

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols for Maritime Trade
Analysis Using ANTAQ Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773601#using-antaq-s-data-for-mapping-and-
analyzing-maritime-trade-routes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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